Cas no 2680534-31-8 (6,6-dimethylpiperidine-3-carboxamide hydrochloride)

• Product Name: 6,6-dimethylpiperidine-3-carboxamide hydrochloride
• CAS No: 2680534-31-8
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• MDL: MFCD34186640
• CID: 5417201
• PubChem ID: 165943559
• Update Time: 2025-08-05

6,6-dimethylpiperidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5093991254
• EN300-28310902
• 2680534-31-8
• 6,6-dimethylpiperidine-3-carboxamide hydrochloride
• 3-Piperidinecarboxamide, 6,6-dimethyl-, hydrochloride (1:1)

• MDL： MFCD34186640
• Inchi： 1S/C8H16N2O.ClH/c1-8(2)4-3-6(5-10-8)7(9)11;/h6,10H,3-5H2,1-2H3,(H2,9,11);1H
• InChI Key： ZVAGJJMTXRMOTN-UHFFFAOYSA-N
• SMILES： N1C(C)(C)CCC(C(N)=O)C1.[H]Cl

Computed Properties

• Exact Mass: 192.1029409g/mol
• Monoisotopic Mass: 192.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 6,6-dimethylpiperidine-3-carboxamide hydrochloride

Introduction to 6,6-dimethylpiperidine-3-carboxamide hydrochloride (CAS No. 2680534-31-8)

6,6-dimethylpiperidine-3-carboxamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2680534-31-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and structural versatility. The introduction of both methyl groups at the 6-position and the carboxamide functional group at the 3-position enhances its pharmacological potential, making it a subject of considerable interest in medicinal chemistry research.

The structure of 6,6-dimethylpiperidine-3-carboxamide hydrochloride incorporates a piperidine ring, which is a six-membered aromatic nitrogen-containing heterocycle. This core structure is often modified to achieve specific pharmacological effects. The presence of two methyl substituents at the 6-position increases the steric bulk and lipophilicity of the molecule, potentially influencing its interaction with biological targets. The carboxamide group at the 3-position introduces polarity and hydrogen bonding capabilities, which can modulate solubility and binding affinity. These structural features make 6,6-dimethylpiperidine-3-carboxamide hydrochloride a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in numerous drug candidates. Piperidine-based compounds have been successfully incorporated into drugs targeting central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The unique combination of structural flexibility and functional groups in 6,6-dimethylpiperidine-3-carboxamide hydrochloride positions it as a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 6,6-dimethylpiperidine-3-carboxamide hydrochloride is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By designing molecules that selectively inhibit specific kinases, researchers can modulate these pathways to achieve therapeutic effects. The structural features of 6,6-dimethylpiperidine-3-carboxamide hydrochloride, particularly its ability to interact with protein binding sites through hydrogen bonding and hydrophobic interactions, make it an attractive candidate for kinase inhibition studies.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates like 6,6-dimethylpiperidine-3-carboxamide hydrochloride. These technologies allow researchers to rapidly evaluate the binding affinity and selectivity of compounds against biological targets. Additionally, molecular modeling techniques have been instrumental in understanding how modifications to the piperidine core can enhance pharmacological activity. For instance, studies have shown that optimizing the position and type of substituents on the piperidine ring can significantly improve binding affinity and reduce off-target effects.

The synthesis of 6,6-dimethylpiperidine-3-carboxamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by amidation steps to introduce the carboxamide group. The final step typically involves salt formation with hydrochloric acid to enhance stability and solubility. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex molecules like 6,6-dimethylpiperidine-3-carboxamide hydrochloride, making it more accessible for preclinical and clinical studies.

In preclinical research, 6,6-dimethylpiperidine-3-carboxamide hydrochloride has been evaluated for its potential role in modulating various biological pathways. Initial studies suggest that this compound exhibits promising activity in inhibiting certain kinases involved in cancer progression. By targeting these kinases, 6,6-dimethylpiperidine-3-carboxamide hydrochloride may interfere with downstream signaling cascades that promote cell proliferation and survival. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating CNS disorders such as neurodegenerative diseases.

The pharmacokinetic properties of 6,6-dimethylpiperidine-3-carboxamide hydrochloride are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary data indicate that 6,6-dimethylpiperidine-3-carboxamide hydrochloride has favorable pharmacokinetic characteristics, including reasonable oral bioavailability and moderate metabolic clearance rates. These properties make it a potentially suitable candidate for oral administration in therapeutic applications.

One notable aspect of 6,6-dimethylpiperidine-3-carboxamide hydrochloride is its potential as a tool compound for mechanistic studies. By using this compound as an inhibitor or modulator of specific enzymes or pathways, researchers can gain insights into disease mechanisms and develop more targeted therapies. For example, studying how 6,6-dimethylpiperidine-3-carboxamide hydrochloride interacts with kinases can provide valuable information about substrate recognition and inhibition mechanisms.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by experimental data and computational predictions. Future research on 6,6-dimethylpiferidinewhile maintaining or enhancing biological activity while minimizing side effects.

In conclusion, 2680534-31-8 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. 2680534-31-8 Its unique structural features make it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs.























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